Cas no 2172156-51-1 (5-(3-fluoro-4-methoxyphenyl)-1,2-thiazole-3-carboxylic acid)

• Product Name: 5-(3-fluoro-4-methoxyphenyl)-1,2-thiazole-3-carboxylic acid
• CAS No: 2172156-51-1
• MF: C₁₁H₈FNO₃S
• MW: 253.24952507019
• CID: 6499254
• PubChem ID: 165556038
• Update Time: 2025-06-15

5-(3-fluoro-4-methoxyphenyl)-1,2-thiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-fluoro-4-methoxyphenyl)-1,2-thiazole-3-carboxylic acid
• EN300-1586556
• 2172156-51-1

• Inchi： 1S/C11H8FNO3S/c1-16-9-3-2-6(4-7(9)12)10-5-8(11(14)15)13-17-10/h2-5H,1H3,(H,14,15)
• InChI Key： GRZSSHNUWZEKNU-UHFFFAOYSA-N
• SMILES： S1C(=CC(C(=O)O)=N1)C1C=CC(=C(C=1)F)OC

Computed Properties

• Exact Mass: 253.02089245g/mol
• Monoisotopic Mass: 253.02089245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 87.7Ų

Additional information on 5-(3-fluoro-4-methoxyphenyl)-1,2-thiazole-3-carboxylic acid

Comprehensive Overview of 5-(3-fluoro-4-methoxyphenyl)-1,2-thiazole-3-carboxylic acid (CAS No. 2172156-51-1)

The compound 5-(3-fluoro-4-methoxyphenyl)-1,2-thiazole-3-carboxylic acid (CAS No. 2172156-51-1) is a fluorinated thiazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a thiazole core linked to a 3-fluoro-4-methoxyphenyl group, makes it a versatile intermediate for designing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting inflammatory pathways and enzyme inhibition. The presence of both fluorine and methoxy substituents enhances its metabolic stability and binding affinity, aligning with modern medicinal chemistry trends.

In recent years, the demand for fluorinated heterocycles like 5-(3-fluoro-4-methoxyphenyl)-1,2-thiazole-3-carboxylic acid has surged, driven by their role in optimizing drug candidates. Searches for "thiazole carboxylic acid derivatives" and "fluoro-methoxy phenyl compounds" have spiked on scientific databases, reflecting growing interest in their synthetic routes and biological activities. This compound’s CAS number 2172156-51-1 is frequently queried in patent literature, highlighting its commercial relevance. Its structural motifs are also explored in materials science, particularly for developing organic semiconductors and liquid crystals.

From a synthetic perspective, 5-(3-fluoro-4-methoxyphenyl)-1,2-thiazole-3-carboxylic acid is synthesized via multi-step organic reactions, including cyclization and functional group transformations. The thiazole ring formation often involves Hantzsch thiazole synthesis, while the fluorophenyl moiety is introduced through palladium-catalyzed cross-coupling. Researchers emphasize its scalability and purity, critical for industrial applications. Analytical techniques like HPLC and NMR are essential for characterizing this compound, ensuring compliance with regulatory standards for pharmaceutical intermediates.

The compound’s potential extends to agrochemicals, where fluorinated thiazoles are investigated for their herbicidal and fungicidal properties. Searches for "thiazole-based agrochemicals" and "fluoro-phenyl derivatives in crop protection" underscore this trend. Its mode of action may involve disrupting microbial cell membranes or inhibiting key enzymes, though further studies are needed. Environmental safety and biodegradability of such derivatives are hot topics, aligning with global sustainability goals.

In conclusion, 5-(3-fluoro-4-methoxyphenyl)-1,2-thiazole-3-carboxylic acid (CAS No. 2172156-51-1) represents a promising scaffold in interdisciplinary research. Its dual utility in pharmaceuticals and agrochemicals, combined with its search-engine-friendly keywords like "fluorinated thiazole synthesis" and "methoxyphenyl carboxylic acid applications," positions it as a compound of enduring scientific and commercial interest.